Cas no 33530-04-0 (N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide)

N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide structure
33530-04-0 structure
Product name:N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
CAS No:33530-04-0
MF:C20H21NO6
MW:371.38384604454
CID:1458173
PubChem ID:453130

N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
    • Acetamide, N-(5,6,7,9-tetrahydro-2,10-dihydroxy-1,3-dimethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
    • Acetamide, N-(5,6,7,9-tetrahydro-2,10-dihydroxy-1,3-dimethoxy-9-oxobenzo[a]heptalen-7-yl)-, (S)-
    • N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • DTXSID10187179
    • 2-Demethylcolchiceine
    • CHEMBL464647
    • 33530-04-0
    • Inchi: InChI=1S/C20H21NO6/c1-10(22)21-14-6-4-11-8-17(26-2)19(25)20(27-3)18(11)12-5-7-15(23)16(24)9-13(12)14/h5,7-9,14,25H,4,6H2,1-3H3,(H,21,22)(H,23,24)/t14-/m0/s1
    • InChI Key: VHIVSZXYLQFNPC-AWEZNQCLSA-N
    • SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)O)OC)O)OC

Computed Properties

  • Exact Mass: 371.13693
  • Monoisotopic Mass: 371.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.09

N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide Related Literature

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